4-fluoro-N-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)benzamide

• IUPAC Name: 4-fluoro-N-[2-[[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C19H19FN6O/c1-13-8-9-21-18(12-13)24-17-7-6-16(25-26-17)22-10-11-23-19(27)14-2-4-15(20)5-3-14/h2-9,12H,10-11H2,1H3,(H,22,25)(H,23,27)(H,21,24,26)
• InChI Key: IOXVCABDWZXZJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC2=NN=C(C=C2)NCCNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H19FN6O
• Molecular Weight: 366.4 g/mol
• CAS No.: 1021109-10-3

Description

The compound “4-fluoro-N-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)benzamide” is an organic compound. It belongs to the class of organic compounds known as benzamides. These are organic compounds containing a carboxamido substituent attached to a benzene ring.

Scientific Research Applications

Alzheimer's Disease Research

4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, a derivative closely related to the chemical compound , has been used in Alzheimer's disease research. It served as a selective serotonin 1A (5-HT(1A)) molecular imaging probe in conjunction with positron emission tomography (PET) for quantifying 5-HT(1A) receptor densities in the living brains of Alzheimer's disease patients. This approach found significant decreases in receptor densities in patients, correlating with clinical symptom severity and decreased glucose utilization in the brain (Kepe et al., 2006).

Antiviral Research

A study outlined a new synthesis route for benzamide-based 5-aminopyrazoles, leading to the creation of novel pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][1,2,4]triazine derivatives. These compounds showed remarkable antiavian influenza virus activity, with some displaying significant antiviral activities against the H5N1 strain (Hebishy et al., 2020).

Synthesis of 3-amino-4-fluoropyrazoles

A synthetic strategy for new 3-amino-4-fluoropyrazoles, involving the monofluorination of β-methylthio-β-enaminoketones and subsequent condensation with different hydrazines, was developed. These fluorinated pyrazoles are of interest as building blocks in medicinal chemistry (Surmont et al., 2011).

Synthesis of Fluorinated Heterocycles

Fluorinated heterocycles play a significant role in pharmaceutical and agrochemical industries. The synthesis of various types of fluorinated heterocycles via rhodium(III)-catalyzed C-H activation of arenes/alkenes and versatile coupling with 2,2-difluorovinyl tosylate was reported. These methods allowed for the efficient synthesis of different fluorinated compounds, demonstrating the utility of such processes in medicinal chemistry and synthesis (Wu et al., 2017).

Medicinal Chemistry Applications

The synthesis and evaluation of various benzamide derivatives and their analogs for potential medicinal applications have been extensively studied. These include the development of potent inhibitors for different receptors and enzymes, which are crucial in treating various diseases and conditions. The research in this field continues to expand the understanding and potential therapeutic uses of such compounds (De Clercq, 2009).

Mechanism of Action

Target of Action

It is known that similar compounds have been found to interact with various receptors, which could potentially be the targets of this compound .

Mode of Action

It is known that similar compounds can bind with high affinity to multiple receptors, leading to various biological effects .

Biochemical Pathways

Similar compounds have been found to influence various biological activities, which suggests that this compound may also affect multiple biochemical pathways .

Result of Action

Similar compounds have been found to exhibit various biological activities, suggesting that this compound may also have diverse molecular and cellular effects .

Action Environment

It is known that environmental factors can significantly impact the action of similar compounds .